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For Researchers, Scientists, and Drug Development Professionals

The Sulfinol process, a cornerstone of acid gas treatment for over half a century, represents a
significant advancement in gas purification technology. Developed by Shell in the early 1960s,
this hybrid process uniquely combines a chemical and a physical solvent to efficiently remove a
broad range of sulfur compounds and carbon dioxide from sour gas streams.[1][2] Its versatility
and efficiency have led to widespread application in natural gas processing, refinery
operations, and synthesis gas production, with numerous licensed units operating globally.[3][4]
This technical guide provides an in-depth exploration of the history, development, and core
technical aspects of the Sulfinol process, tailored for researchers, scientists, and professionals
in fields where gas purity is paramount.

A Hybrid Approach to Gas Purification: The Core
Principle

The innovation of the Sulfinol process lies in its use of a mixed solvent system, which
synergistically combines the advantages of both chemical and physical absorption.[1][5] This
dual-action mechanism allows for high acid gas loading, reduced energy requirements for

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b14493412#bc-rfq
https://pubs.acs.org/doi/10.1021/acs.iecr.2c02344
http://kinampark.com/PL/files/Kohl%201997%2C%20Physical%20solvents%20for%20acid%20gas%20removal.pdf
https://www.shell.com/business-customers/catalysts-technologies/licensed-technologies/gas-processing/natural-gas-purification/natural-gas-processing/sulfinol.html
https://www.sulzer.com/en/shared/services/pilot-plant-testing
https://pubs.acs.org/doi/10.1021/acs.iecr.2c02344
https://netl.doe.gov/sites/default/files/2021-04/Sulfinol%20Speight.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14493412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

solvent regeneration compared to purely chemical solvents, and the effective removal of not
only hydrogen sulfide (H2S) and carbon dioxide (CO3z) but also challenging organic sulfur
compounds like carbonyl sulfide (COS) and mercaptans.[3][6]

The typical Sulfinol solvent formulation consists of:

e An Alkanolamine (Chemical Solvent): This component reacts with the acid gases, providing
high removal efficiency, especially at low partial pressures.

» Sulfolane (Physical Solvent): Tetrahydrothiophene dioxide, a powerful physical solvent, is
responsible for the high solubility of acid gases and organic sulfur compounds.[7]

o Water: Acts as a medium for the chemical reactions and influences the overall solvent
properties.

This combination allows the Sulfinol process to achieve stringent gas purity specifications,
often reducing total sulfur content to ultra-low parts-per-million (ppm) levels.[1][2]

Evolution of the Sulfinol Process: From D to M to X

The Sulfinol process has evolved through several iterations, each tailored to meet specific
processing requirements and improve performance.

Sulfinol-D: The Original Formulation

The initial version, Sulfinol-D, utilizes diisopropanolamine (DIPA) as the chemical solvent.[2][5]
It is particularly effective for the bulk removal of acid gases and can partially remove organic
sulfur compounds.[2] However, the formation of degradation products like oxazolidone from the
reaction of DIPA with CO2 can necessitate solvent reclaiming.[3]

Sulfinol-M: Enhanced Selectivity

To address the need for selective H2S removal, especially in the presence of high CO:2
concentrations, Sulfinol-M was introduced. This formulation employs methyldiethanolamine
(MDEA), a tertiary amine, as the chemical solvent.[5][7] MDEA's kinetic selectivity for H2S over
CO: allows for a more targeted removal of the more hazardous sulfur compound, which is
advantageous in many natural gas applications.[5]
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Sulfinol-X: The Next Generation

The latest advancement is Sulfinol-X, a second-generation hybrid solvent that builds upon the
strengths of its predecessors. While the exact composition is proprietary, it is known to be a
mixture of MDEA, piperazine as an accelerator, sulfolane, and water.[8] Sulfinol-X offers
several key advantages, including:

Enhanced reaction kinetics, leading to higher removal rates for CO2, COS, and mercaptans.

[3]

e Higher loading capacity, which reduces the required solvent circulation rate and,
consequently, the size of equipment.[9]

o Lower steam requirements for regeneration due to a lower heat of reaction.[3]

o Reduced solvent degradation, eliminating the need for a reclaimer to remove byproducts like
oxazolidone, which is a known issue with DIPA-based solvents.[3]

e Lower hydrocarbon co-absorption due to the flexibility in sulfolane concentration.[3]

Quantitative Performance Data

The performance of the Sulfinol process is influenced by the specific solvent formulation,
operating conditions, and the composition of the feed gas. The following tables summarize
typical compositions and comparative performance data gleaned from various sources.

Table 1: Typical Solvent Compositions
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Optimized
Component Sulfinol-D Sulfinol-M Sulfinol-M Sulfinol-X
(Case Study)

) Diisopropanolami  Methyldiethanola MDEA with

Amine i MDEA ) )
ne (DIPA) mine (MDEA) Piperazine
Amine (wt%) 30-45 30-45 38 Proprietary
Sulfolane (wt%) 40 - 60 40 - 60 40 Proprietary
Water (wt%) 5-15 5-15 22 Proprietary
Table 2: Comparative Performance Characteristics
Parameter Sulfinol-D Sulfinol-M Sulfinol-X
H2S Removal High High, Selective High
CO2 Removal High Moderate (Selective) High (Enhanced Rate)
COS & Mercaptan Excellent (Enhanced
Good Good
Removal Rate)
H2S/CO: Selectivity Low High Moderate to High
Acid Gas Loading ] ] )
) High High Very High
Capacity
) Lower than aqueous Lower than aqueous

Regeneration Energy Lowest

amines amines
) ) Highly Stable (No
Solvent Degradation Forms Oxazolidone More Stable )
Oxazolidone)
Hydrocarbon Co-
Moderate Moderate Lower

absorption

Note: This table provides a qualitative and comparative summary based on available literature.

Specific quantitative values are highly dependent on process conditions.
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One notable case study demonstrated that an optimized Sulfinol-M based model achieved a
65% saving in reboiler duty compared to a base case while meeting CO2 concentration
specifications. Furthermore, a switch from aqueous MDEA-piperazine to Sulfinol in one facility
resulted in improved deep removal of CO2 (to <50 ppmv from a feed of 17 mol%) and lower
solvent circulation.[3]

Experimental Protocols for Performance Evaluation

The evaluation of Sulfinol and other acid gas treating solvents involves a combination of
laboratory experiments, pilot plant testing, and process simulation. While detailed proprietary
methods are not publicly available, the general experimental approach can be outlined.

Laboratory-Scale Evaluation

e Vapor-Liquid Equilibrium (VLE) Studies: These experiments are crucial for determining the
solubility of acid gases (Hz2S, COz2) in the solvent at various temperatures and pressures. A
static equilibrium cell is a common apparatus for these measurements. The cell is charged
with the solvent, and a known amount of acid gas is introduced. The system is allowed to
reach equilibrium, and the pressure and composition of both the gas and liquid phases are
measured.

¢ Kinetic Studies: The rate of reaction between the amine and the acid gases is measured
using techniques like a wetted-wall column. This apparatus provides a well-defined gas-liquid
interfacial area, allowing for the determination of mass transfer coefficients and reaction
Kinetics.

o Solvent Degradation Studies: The thermal and oxidative stability of the solvent is assessed
by exposing it to high temperatures and oxygen-containing environments, simulating the
conditions in the regenerator and absorber. Analytical techniques such as Gas
Chromatography (GC), lon Chromatography (IC), and High-Performance Liquid
Chromatography (HPLC) are used to identify and quantify degradation products.[1][6][10]

Pilot Plant Testing

Pilot plants are scaled-down versions of the industrial process, typically consisting of an
absorber and a stripper column, along with associated heat exchangers, pumps, and
instrumentation.[11][12]
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A typical pilot plant testing protocol involves:

Solvent Preparation and Characterization: The solvent is prepared to the desired
composition and its physical properties (density, viscosity) are measured.

System Startup: The pilot plant is brought to the desired operating temperature and pressure
with an inert gas. The solvent is then circulated through the system.

Introduction of Sour Gas: The synthetic or real sour gas with a known composition is
introduced into the bottom of the absorber column.

Steady-State Operation: The system is allowed to reach a steady state, where the flow rates,
temperatures, pressures, and compositions of all streams are constant.

Sampling and Analysis: Samples of the sweet gas, rich solvent, lean solvent, and acid gas
from the stripper are collected periodically.

o Gas Analysis: Gas chromatographs equipped with detectors like a Flame Photometric
Detector (FPD) or a Thermal Conductivity Detector (TCD) are used to measure the
concentrations of H2S, COz2, mercaptans, and other components in the gas streams.

o Liquid Analysis: The acid gas loading of the rich and lean solvent is determined by titration
or other analytical methods. The concentration of the amine and any degradation products
are also monitored.

Data Analysis: The experimental data is used to calculate key performance indicators such
as removal efficiency, acid gas loading, selectivity, and energy consumption (reboiler duty).

Parameter Variation: The effect of various operating parameters, such as solvent circulation
rate, gas flow rate, absorber temperature, and reboiler temperature, on the process
performance is investigated by systematically changing these variables.

Visualizing the Sulfinol Process
Process Flow and Absorption Mechanism

The following diagrams illustrate the general process flow of a Sulfinol unit and the underlying
hybrid absorption mechanism.
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Caption: General Process Flow Diagram of the Sulfinol Process.
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Caption: Hybrid Absorption Mechanism in the Sulfinol Process.

Key Chemical Reactions

The chemical reactions occurring in the Sulfinol process are primarily acid-base reactions
between the alkanolamine and the acid gases. The selectivity of the process is largely
determined by the kinetics of these reactions.

H2S Reaction (Fast) CO2 Reaction with MDEA (Slow) CO2 Reaction with DIPA (Forms Carbamate)

H2S + R2NCH2CH20H = R2N*HCH2CH20H + HS~ CO2 + R3N + H20 = RsN*H + HCOs~ CO2 + 2 RaNH = R2NCOO~ + R2N*H2

Click to download full resolution via product page

Caption: Simplified Chemical Reactions in the Sulfinol Process.
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Conclusion

The Sulfinol process has established itself as a robust and versatile technology for acid gas
removal. Its unique hybrid solvent system provides a powerful tool for achieving stringent gas
purity specifications while offering economic advantages over traditional amine-based
processes. The continuous development, from Sulfinol-D to the advanced Sulfinol-X,
demonstrates a commitment to innovation and adaptation to the evolving needs of the gas
processing industry. For researchers and professionals in fields requiring high-purity gases, a
thorough understanding of the principles and capabilities of the Sulfinol process is essential.
Further research into the optimization of solvent compositions, the development of more
detailed kinetic and thermodynamic models, and the exploration of novel applications will
undoubtedly continue to enhance the value of this important technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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